Cas no 2171355-66-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid
• CAS No: 2171355-66-9
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5865567
• PubChem ID: 165816396
• Update Time: 2025-05-23

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid
• EN300-1486058
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methoxypropanoic acid
• 2171355-66-9

• Inchi： 1S/C22H24N2O6/c1-13(20(25)23-11-19(29-2)21(26)27)24-22(28)30-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,23,25)(H,24,28)(H,26,27)/t13-,19?/m0/s1
• InChI Key： UYMUFTLNROWSMW-YTJLLHSVSA-N
• SMILES： O(C(N[C@@H](C)C(NCC(C(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid

Comprehensive Overview of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid (CAS No. 2171355-66-9)

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid (CAS No. 2171355-66-9) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound plays a pivotal role in modern pharmaceutical research, particularly in the development of therapeutic peptides and drug delivery systems. Its unique structure, featuring an Fmoc group and a methoxypropanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS), a technique dominating current biotechnology workflows.

The growing demand for custom peptides and targeted therapies has propelled interest in advanced building blocks like 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171355-66-9 solubility," reflecting its relevance in biomedical engineering and material science. The compound's compatibility with automated peptide synthesizers aligns with trends toward high-throughput screening and AI-driven drug discovery, addressing key industry pain points.

From a structural perspective, the chiral center at the 2S position ensures stereochemical precision critical for biological activity. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) offers orthogonal deprotection under mild basic conditions, a feature extensively documented in publications about "peptide coupling strategies." Meanwhile, the methoxypropanoic acid segment enhances solubility in organic solvents—a frequent topic in forums discussing "SPPS solvent optimization."

Analytical data for CAS 2171355-66-9 typically includes HPLC purity >95% and characterization via NMR and mass spectrometry, meeting stringent requirements for GMP-compliant production. Its stability under inert atmospheres makes it suitable for long-term storage, a practical advantage highlighted in searches like "Fmoc-amino acid shelf life." The compound's molecular weight (≈400 g/mol) and logP value also make it a candidate for studies on peptide permeability, a hot topic in blood-brain barrier research.

Innovative applications include its use in linker chemistry for antibody-drug conjugates (ADCs) and PROTACs, areas generating substantial academic and commercial interest. Recent patents referencing 2171355-66-9 demonstrate its utility in next-generation biotherapeutics, particularly for oncology targets. This aligns with trending searches such as "peptide-based cancer drugs 2024" and "Fmoc in ADC development," underscoring its interdisciplinary significance.

For laboratories handling 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methoxypropanoic acid, proper storage at -20°C and avoidance of protic solvents are recommended—practical insights often sought in queries like "handling Fmoc compounds." The compound's MSDS emphasizes standard precautions for laboratory chemicals, though it poses no extreme hazards when used as directed, a reassurance for EHS-conscious institutions.

In summary, CAS 2171355-66-9 exemplifies the convergence of organic chemistry and biopharmaceutical innovation. Its design addresses contemporary challenges in peptide stability and conjugation efficiency, making it a staple for researchers exploring "non-natural amino acids" or "peptide macrocyclization." As the field advances toward personalized medicine, this compound's role in enabling precision therapeutics will likely expand further.